![molecular formula C8H7BrClN3O3 B2740177 3-Bromo-6-methoxyimidazo[1,2-b]pyridazine-2-carboxylic acid;hydrochloride CAS No. 2551116-40-4](/img/structure/B2740177.png)
3-Bromo-6-methoxyimidazo[1,2-b]pyridazine-2-carboxylic acid;hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-Bromo-6-methoxyimidazo[1,2-b]pyridazine-2-carboxylic acid;hydrochloride is a chemical compound that has gained significant attention in scientific research due to its potential pharmacological properties. This compound is a heterocyclic organic molecule that belongs to the pyridazine family. It has a molecular formula of C9H7BrN4O3.HCl and a molecular weight of 329.55 g/mol.
Scientific Research Applications
Optoelectronic Materials Development
Research has highlighted the utility of imidazo[1,2-b]pyridazine scaffolds in the creation of novel optoelectronic materials. These materials are of great interest due to their applications in electronic devices, luminescent elements, and photoelectric conversion elements. The synthesis and application of derivatives like 3-Bromo-6-methoxyimidazo[1,2-b]pyridazine-2-carboxylic acid;hydrochloride contribute significantly to the development of materials for organic light-emitting diodes (OLEDs), including highly efficient red phosphorescent OLEDs and materials for nonlinear optical applications. These advancements underscore the compound's role in fabricating next-generation optoelectronic devices (Lipunova et al., 2018).
Medicinal Chemistry and Drug Discovery
The imidazo[1,2-b]pyridazine core is recognized for its significance in medicinal chemistry, providing a platform for the development of various bioactive molecules. This heterocyclic nucleus is central to the synthesis of kinase inhibitors, among other therapeutic agents. Research into new derivatives containing the imidazo[1,2-b]pyridazine scaffold, such as 3-Bromo-6-methoxyimidazo[1,2-b]pyridazine-2-carboxylic acid;hydrochloride, is driven by the pursuit of compounds with enhanced pharmacokinetics profiles and efficacy. This effort is indicative of the scaffold’s vast potential in drug discovery and development (Garrido et al., 2021).
Environmental and Health Assessments
The analysis and understanding of compounds like 3-Bromo-6-methoxyimidazo[1,2-b]pyridazine-2-carboxylic acid;hydrochloride extend into environmental and health safety assessments. Studies on similar structures have been conducted to evaluate their occurrence, fate, and behavior in aquatic environments, providing insights into their potential impact and guiding safety regulations. Such investigations underscore the importance of assessing the environmental persistence and toxicity of chemical compounds used in pharmaceuticals and material science (Haman et al., 2015).
Advanced Synthesis and Catalysis
The versatility of imidazo[1,2-b]pyridazine derivatives, including 3-Bromo-6-methoxyimidazo[1,2-b]pyridazine-2-carboxylic acid;hydrochloride, is also evident in their role in organic synthesis and catalysis. These compounds serve as intermediates in the synthesis of complex molecules, demonstrating their utility in constructing diverse chemical architectures. Their application spans from the development of novel catalysts to the synthesis of pharmaceutically relevant compounds, illustrating the broad utility of this scaffold in enhancing synthetic methodologies (Li et al., 2019).
properties
IUPAC Name |
3-bromo-6-methoxyimidazo[1,2-b]pyridazine-2-carboxylic acid;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6BrN3O3.ClH/c1-15-5-3-2-4-10-6(8(13)14)7(9)12(4)11-5;/h2-3H,1H3,(H,13,14);1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BHNNPYNGIHJIGE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NN2C(=NC(=C2Br)C(=O)O)C=C1.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7BrClN3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
308.51 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Bromo-6-methoxyimidazo[1,2-b]pyridazine-2-carboxylic acid;hydrochloride |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.